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Compound of Interest

Benzoic acid, 3-methylphenyl!
Compound Name:
ester

Cat. No.: B355533

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-Cresyl benzoate, also known as 3-methylphenyl benzoate or m-tolyl benzoate, is an
aromatic ester with the chemical formula C14H1202.[1][2] As a member of the benzoate ester
family, it finds applications in various chemical syntheses and has been investigated for its
potential biological activities. A thorough understanding of its physical properties is fundamental
for its application in research and development, particularly in areas such as formulation
science, reaction kinetics, and material science. This technical guide provides a comprehensive
overview of the known physical properties of m-cresyl benzoate, alongside detailed
experimental protocols for their determination.

Core Physical Properties

The physical characteristics of a compound are crucial for its handling, processing, and
application. The following table summarizes the available quantitative data for m-cresyl
benzoate. For comparative purposes, data for the isomeric p-cresyl benzoate are also included
where available.
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Physical Property

m-Cresyl Benzoate

p-Cresyl Benzoate

Molecular Formula C14H1202[1][2] C14H1202[3][4]
Molecular Weight 212.24 g/mol [1][2] 212.24 g/mol [3][4]
] ] ) 70.00 to 72.00 °C @ 760.00
Melting Point Data not available
mm Hg[3]
- ) 314.00 to 316.00 °C @ 760.00  315.00 to 316.00 °C @ 760.00

Boiling Point

mm Hg[5] mm Hg[3]

) ) ~1.1035 g/cm? (rough

Density Data not available

estimate)

Water Solubility

32.35 mg/L @ 25 °C
(estimated)[5]

32.35 mg/L @ 25 °C
(estimated)[3]

logP (o/w)

3.433 (estimated)[5]

3.590[3]

Vapor Pressure

0.000460 mmHg @ 25.00 °C
(estimated)[5]

0.000400 mmHg @ 25.00 °C
(estimated)[3]

Flash Point

128.89 °C (264.00 °F) TCC[5]

130.00 °C (266.00 °F) TCC[3]

Appearance

Data not available

White solid (estimated)[3]

Experimental Protocols

Accurate determination of physical properties is paramount in chemical research. The following

sections detail standardized methodologies for key physical property measurements applicable

to m-cresyl benzoate and similar organic compounds.

Melting Point Determination

The melting point is a critical indicator of a substance's purity. A sharp melting range typically

signifies a pure compound.

Methodology: Capillary Tube Method (Thiele Tube or Digital Apparatus)

o Sample Preparation: A small amount of the crystalline organic solid is finely powdered. The

open end of a capillary tube is pressed into the powder, and the tube is tapped gently to pack
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the solid into the sealed end, aiming for a sample height of 2-3 mm.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber
band or wire, ensuring the sample is level with the thermometer bulb. The assembly is then
inserted into a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone
oil) so that the sample is immersed.

e Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. The unique
shape of the tube facilitates convection currents, ensuring uniform heating of the bath.

o Observation: The temperature is carefully monitored. The temperature at which the first drop
of liquid appears is recorded as the beginning of the melting range. The temperature at
which the last crystal melts is recorded as the end of the melting range. For pure
compounds, this range is typically narrow (0.5-2 °C).

o Apparatus Setup (Digital Melting Point Apparatus): The prepared capillary tube is inserted
into the heating block of the apparatus. The heating rate is set, and the sample is observed
through a magnifying lens. The temperatures for the onset and completion of melting are
recorded.

Boiling Point Determination

The boiling point provides information about the volatility of a liquid and is also a useful
parameter for identification and purity assessment.

Methodology: Micro Boiling Point Determination (Capillary Method)

o Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube or a fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the test
tube containing the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in
a liquid bath (similar to the melting point setup) or a heating block.

o Observation: As the liquid is heated, the air trapped in the capillary tube expands and
escapes as a slow stream of bubbles. Upon further heating, the vapor of the liquid will also
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escape, resulting in a rapid and continuous stream of bubbles from the capillary tip.

e Recording the Boiling Point: The heating is then stopped. As the apparatus cools, the stream
of bubbles will slow down and eventually stop. The temperature at which the liquid just
begins to enter the capillary tube is the boiling point of the liquid.

Density Determination

Density is a fundamental physical property that relates the mass of a substance to the volume it
occupies.

Methodology: Pycnometer or Volumetric Flask Method

Mass of the Empty Vessel: A clean, dry pycnometer or a small volumetric flask with its
stopper is accurately weighed (ma).

o Mass of the Vessel with Water: The vessel is filled with distilled water, ensuring no air
bubbles are trapped, and the outside is dried. It is then weighed again (mz). The mass of the
water is mz - ma.

e Volume Determination: The volume of the vessel can be calculated using the known density
of water at the measurement temperature (V = (mz - m1)/p_water).

o Mass of the Vessel with the Sample: The vessel is emptied, thoroughly dried, and then filled
with the liquid sample (m-cresyl benzoate). It is weighed again (ms). The mass of the sample

iS M3 - maz.

» Density Calculation: The density of the sample is calculated by dividing the mass of the
sample by the volume of the vessel (p_sample = (ms - m1)/V).

Solubility Determination

Solubility provides insights into the intermolecular forces of a compound and is crucial for
applications in drug delivery, extraction, and purification.

Methodology: Qualitative and Semi-Quantitative Determination
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e Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water,
ethanol, acetone, diethyl ether, hexane).

e Qualitative Assessment:

o To a small test tube containing a small, measured amount of the solute (e.g., 10 mg), add
a small volume of the solvent (e.g., 1 mL) dropwise.

o After each addition, the mixture is agitated vigorously.

o Observe whether the solute dissolves completely. The compound is classified as soluble,
partially soluble, or insoluble.

e Semi-Quantitative Assessment:

o A saturated solution of the compound is prepared at a specific temperature by adding an
excess of the solute to a known volume of the solvent and stirring until equilibrium is
reached.

o The undissolved solid is then removed by filtration or centrifugation.

o A known volume of the saturated solution is taken, the solvent is evaporated, and the
mass of the remaining solute is determined.

o The solubility is then expressed in terms of mass of solute per volume or mass of solvent
(e.g., mg/mL or g/100 g solvent).

Signaling Pathways and Experimental Workflows

At present, there is no readily available information in the scientific literature detailing specific
signaling pathways or established experimental workflows directly involving m-cresyl benzoate
that would necessitate visualization through diagrams. Research into the biological activities of
this compound is ongoing, and future studies may elucidate such pathways.

Conclusion

This technical guide provides a consolidated source of information on the physical properties of
m-cresyl benzoate, intended to support research and development activities. While several key
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physical constants have been reported, experimental determination of the melting point and
density of the meta isomer remains an area for future investigation. The provided experimental
protocols offer standardized methods for the precise measurement of these and other
fundamental physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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